Cas no 6306-13-4 ( )

• Product Name: &nbsp
• CAS No: 6306-13-4
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 958633
• PubChem ID: 229309
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-chlorophenyl)-6-methylpyridazin-3-one
• 4-chloro-2-(4-chlorophenyl)-6-methylpyridazin-3(2h)-one
• AC1L5H0V
• AC1Q3R9M
• AG-J-21978
• AR-1G1493
• CTK5B7337
• NSC22863
• NSC-22863
• 6306-13-4
• DTXSID50281746
•  

• Inchi： 1S/C11H8Cl2N2O/c1-7-6-10(13)11(16)15(14-7)9-4-2-8(12)3-5-9/h2-6H,1H3
• InChI Key： NANXPXNMRZDMHY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NN(C1=O)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 254.00154
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67
• LogP: 2.84770